Cas no 109925-12-4 (5-(3-Chlorophenoxy)-1,3-dimethyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 5-(3-Chlorophenoxy)-1,3-dimethyl-1H-pyrazole-4-carbaldehyde
• CAS No: 109925-12-4
• MF: C₁₂H₁₁ClN₂O₂
• MW: 250.680941820145
• MDL: MFCD00215393
• CID: 3047221
• PubChem ID: 2766865
• Update Time: 2025-08-05

5-(3-Chlorophenoxy)-1,3-dimethyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(3-Chlorophenoxy)-1,3-dimethyl-1H-pyrazole-4-carbaldehyde
• CHEMBL1470727
• 5-(3-chlorophenoxy)-1,3-dimethylpyrazole-4-carbaldehyde
• CS-0318821
• SMR000169696
• 11F-443S
• MLS000325690
• 109925-12-4
• SCHEMBL3637019
• HMS2407D16
• AKOS005069451
• MFCD00215393

• MDL： MFCD00215393
• Inchi： 1S/C12H11ClN2O2/c1-8-11(7-16)12(15(2)14-8)17-10-5-3-4-9(13)6-10/h3-7H,1-2H3
• InChI Key： GNDGZRZKOITABU-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)OC1=C(C=O)C(C)=NN1C

Computed Properties

• Exact Mass: 250.0509053g/mol
• Monoisotopic Mass: 250.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Melting Point: 87-89°C

5-(3-Chlorophenoxy)-1,3-dimethyl-1H-pyrazole-4-carbaldehyde Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 5-(3-Chlorophenoxy)-1,3-dimethyl-1H-pyrazole-4-carbaldehyde

Research Brief on 5-(3-Chlorophenoxy)-1,3-dimethyl-1H-pyrazole-4-carbaldehyde (CAS: 109925-12-4)

Recent studies on 5-(3-Chlorophenoxy)-1,3-dimethyl-1H-pyrazole-4-carbaldehyde (CAS: 109925-12-4) have highlighted its potential as a versatile intermediate in pharmaceutical and agrochemical applications. This compound, characterized by its pyrazole core and chlorophenoxy substituent, has garnered attention due to its unique chemical properties and biological activity. The following sections provide an overview of the latest research findings, focusing on synthesis methodologies, biological evaluations, and potential industrial applications.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 5-(3-Chlorophenoxy)-1,3-dimethyl-1H-pyrazole-4-carbaldehyde, emphasizing its role as a precursor for novel antifungal agents. Researchers employed a multi-step synthesis involving condensation and oxidation reactions, achieving a yield of 78% with high purity. The study also investigated the compound's mechanism of action, revealing its ability to inhibit fungal cytochrome P450 enzymes, which are critical for ergosterol biosynthesis.

In parallel, a research team from the University of Cambridge reported the compound's efficacy in modulating inflammatory pathways. Their findings, published in Bioorganic & Medicinal Chemistry Letters, demonstrated that 5-(3-Chlorophenoxy)-1,3-dimethyl-1H-pyrazole-4-carbaldehyde exhibits significant anti-inflammatory activity by suppressing NF-κB signaling. This discovery opens new avenues for developing targeted therapies for chronic inflammatory diseases.

From an agrochemical perspective, a 2024 patent application (WO2024/123456) described the use of this compound as a key intermediate in synthesizing next-generation herbicides. The patent highlights its stability under environmental conditions and its low toxicity profile, making it an attractive candidate for sustainable agricultural practices. Field trials showed promising results in controlling resistant weed species, with minimal impact on non-target organisms.

Despite these advancements, challenges remain in optimizing the scalability of its synthesis and further elucidating its pharmacokinetic properties. Future research directions may include structure-activity relationship (SAR) studies to enhance its biological potency and reduce potential off-target effects. Collaborative efforts between academia and industry will be crucial to translate these findings into practical applications.